1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carboxylic acid
Overview
Description
1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carboxylic acid (BtPCA) is a synthetic organic compound that is used in a variety of scientific research applications. It belongs to a family of pyrazoles, which are five-membered heterocyclic compounds that contain three nitrogen atoms and two carbon atoms. BtPCA is a versatile compound due to its unique structure and reactivity, which makes it a popular choice for many research applications.
Scientific Research Applications
Synthesis of Alkyl Derivatives : It's used in synthesizing alkyl derivatives of 3-tert-butylpyrazolo[5,1-c][1,2,4]triazine-4,10 (Mironovich, Ivanov, & Daeva, 2019).
Synthesis of Novel Compounds : It aids in synthesizing novel compounds like 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxamides and their derivatives (Korkusuz & Yıldırım, 2010).
Functionalization of Aminophenols : The acid is used in functionalization reactions of various aminophenol derivatives to produce N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides (Yıldırım & Kandemirli, 2006).
Synthesis of Pyrazole-5-carboxylates : It's utilized for synthesizing various pyrazole-5-carboxylates (Rosa et al., 2008).
Corrosion Inhibition : This compound acts as a corrosion inhibitor for steel in hydrochloric acid with high efficiency (Herrag et al., 2007).
Synthesis of 1H-pyrazole-3-carboxamides : It's involved in the synthesis of various 1H-pyrazole-3-carboxamides and -3-carboxylate derivatives (Yıldırım et al., 2005).
Drug Development : The synthesized fluorinated pyrazole-4-carboxylic acids have applications in drug development (Iminov et al., 2015).
Antitumor Properties : This acid shows potential as an antitumor agent, inhibiting various human tumor cell lines (Abonía et al., 2011).
Angiotensin II Receptor Antagonist : A derivative, 3-tert-butyl-1-propyl-5-[2'-(1H-tetrazol-5-yl)-1,1'-biphenyl-4-yl] methyl, shows potency as an angiotensin II receptor antagonist (Almansa et al., 1997).
Supramolecular Frameworks : It's used in directed assembly of varied supramolecular frameworks (Singh, Tomar, & Kashyap, 2015).
Chemical Compound Applications : The compound has broad applications in chemistry, particularly in forming hydrogen-bonded chains and sheets (Abonía et al., 2007).
Synthesis of [2]rotaxanes : It's used in the synthesis of benzylic amide [2]rotaxanes (Martins et al., 2017).
Fluorescence Applications : Synthesized compounds exhibit novel fluorescence spectral characteristics useful in research (Ge et al., 2014).
Versatile Synthesis : The synthesis of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides offers more versatility in synthesis (Bobko et al., 2012).
Inhibition of Acetyl-CoA Carboxylase : Spiropiperidine lactam acetyl-CoA carboxylase inhibitors can be synthesized for novel inhibitors identification (Huard et al., 2012).
Optical Limiting Applications : Certain derivatives are potential candidates for optical limiting applications (Chandrakantha et al., 2013).
Thermal Rearrangements Study : Studies on the thermal rearrangements of methyl 3-alkyl-3-methyl-3H-pyrazole-5-carboxylates provide insights into reaction mechanisms (Jefferson & Warkentin, 1994).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various proteins and enzymes in the body .
Mode of Action
It’s known that pyrazole derivatives can interact with their targets through various mechanisms, such as free radical reactions, nucleophilic substitution, and oxidation .
Biochemical Pathways
Similar compounds have been found to influence a variety of biochemical pathways, including those involved in inflammation, cancer, and viral infections .
Pharmacokinetics
The compound’s molecular weight (22932 g/mol) suggests that it may have good bioavailability .
Result of Action
Similar compounds have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carboxylic acid. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets .
Properties
IUPAC Name |
2-benzyl-5-tert-butylpyrazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c1-15(2,3)13-9-12(14(18)19)17(16-13)10-11-7-5-4-6-8-11/h4-9H,10H2,1-3H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJXYLILRNVOJNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(=C1)C(=O)O)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20372534 | |
Record name | 1-Benzyl-3-tert-butyl-1H-pyrazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20372534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
100957-85-5 | |
Record name | 1-Benzyl-3-tert-butyl-1H-pyrazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20372534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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